Cas no 31867-91-1 (4(1H)-Quinazolinone, 6,7-dimethyl-)

31867-91-1 structure
Product name:4(1H)-Quinazolinone, 6,7-dimethyl-
4(1H)-Quinazolinone, 6,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone, 6,7-dimethyl-
- 31867-91-1
- SCHEMBL22962863
- 6,7-Dimethylquinazolin-4(3H)-one
- SCHEMBL8807100
-
- Inchi: InChI=1S/C10H10N2O/c1-6-3-8-9(4-7(6)2)11-5-12-10(8)13/h3-5H,1-2H3,(H,11,12,13)
- InChI Key: NENKSOAVCJYFRU-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1C)N=CNC2=O
Computed Properties
- Exact Mass: 174.0794
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
4(1H)-Quinazolinone, 6,7-dimethyl- Related Literature
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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